![molecular formula C17H16N4OS B4673190 2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one](/img/structure/B4673190.png)
2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one
Overview
Description
2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one, also known as ETQ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. ETQ belongs to the class of quinazoline derivatives and has been studied for its pharmacological activity in various fields such as cancer research, neuropharmacology, and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of 2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by interacting with various cellular targets. In cancer cells, this compound inhibits the activity of enzymes involved in cell growth and proliferation. In neurons, this compound reduces oxidative stress and inflammation by activating antioxidant and anti-inflammatory pathways. In blood vessels, this compound relaxes smooth muscle cells by increasing the production of nitric oxide.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound inhibits the activity of enzymes involved in cell growth and proliferation. In neurons, this compound reduces oxidative stress and inflammation by activating antioxidant and anti-inflammatory pathways. In blood vessels, this compound relaxes smooth muscle cells by increasing the production of nitric oxide.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one in lab experiments include its potential therapeutic properties in various fields of scientific research. The limitations of using this compound in lab experiments include its limited availability and the need for further studies to fully understand its mechanism of action.
Future Directions
For research on 2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one include further studies to fully understand its mechanism of action, the development of more efficient synthesis methods, and the investigation of its potential therapeutic properties in other fields of scientific research. Additionally, the development of this compound derivatives with improved pharmacological properties is an area of interest for future research.
Scientific Research Applications
2-(ethylthio)-6-phenyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one has been studied for its potential therapeutic properties in various fields of scientific research. In cancer research, this compound has shown promising results as an anti-cancer agent. Studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis, which is a programmed cell death mechanism. In neuropharmacology, this compound has been studied for its potential as a neuroprotective agent. Studies have shown that this compound protects neurons from oxidative stress and reduces neuroinflammation. In cardiovascular diseases, this compound has been studied for its potential as a vasodilator. Studies have shown that this compound relaxes blood vessels and improves blood flow.
properties
IUPAC Name |
2-ethylsulfanyl-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4OS/c1-2-23-17-19-16-18-14-8-12(11-6-4-3-5-7-11)9-15(22)13(14)10-21(16)20-17/h3-7,10,12H,2,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLDOMZDSSLPJEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN2C=C3C(=NC2=N1)CC(CC3=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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